3,5-Dichloro-4-(cyclopentyloxy)benzoic acid

• IUPAC Name: 3,5-dichloro-4-cyclopentyloxybenzoic acid
• InChI: InChI=1S/C12H12Cl2O3/c13-9-5-7(12(15)16)6-10(14)11(9)17-8-3-1-2-4-8/h5-6,8H,1-4H2,(H,15,16)
• InChI Key: VXAQPSDNOMOLCN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=C(C=C(C=C2Cl)C(=O)O)Cl
• Molecular Formula: C12H12Cl2O3
• Molecular Weight: 275.12 g/mol

Description

3,5-Dichloro-4-(cyclopentyloxy)benzoic acid is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Vibrational Spectra and Molecular Structure Analysis : A study by Mathammal et al. (2016) on a compound with a molecular structure similar to 3,5-Dichloro-4-(cyclopentyloxy)benzoic acid provided insights into its vibrational spectra, useful for quality control and understanding drug receptor interactions (Mathammal et al., 2016).

• Pharmaceutical Application in PDE IV Inhibition : Charles et al. (1998) developed an industrial process for a potent PDE IV inhibitor closely related to 3,5-Dichloro-4-(cyclopentyloxy)benzoic acid, highlighting its potential in early clinical evaluation (Charles et al., 1998).

• Biosynthesis of Natural Products : Kang et al. (2012) identified 3,5-AHBA, a key precursor for the biosynthesis of various natural products, emphasizing the compound's role in the synthesis of ansamycins and other products (Kang et al., 2012).

• Synthesis Optimization for Industrial Applications : A study by Qun (2009) explored optimal synthesis conditions for 3,5-dichloro benzoic acid, a compound structurally related to the target chemical, demonstrating its potential for industrial applications (Qun, 2009).

• Toxicity Assessment : Research by Gorokhova et al. (2020) on derivatives of benzoic acid, similar to 3,5-Dichloro-4-(cyclopentyloxy)benzoic acid, revealed potential liver and kidney damage upon subchronic oral intake, stressing the importance of toxicity assessment (Gorokhova et al., 2020).

Synthesis routes and methods

Procedure details

Methyl 3,5-dichloro-4-(cyclopentyloxy)benzoate (2) (1.05 g, 3.63 mmol) and lithium hydroxide (174 mg, 7.26 mmol) were combined in THF (10 mL) and water (ca. 1.5 mL) was added dropwise until a solution formed. The resultant mixture was stirred at RT for 12 h. The THF was removed in vacuo and the residue acidified using aqueous HCl (1 M). The resultant precipitate was filtered to afford 3,5-dichloro-4-(cyclopentyloxy)benzoic acid (3) (820 mg, 82%): m/z 273 (M−H)− (ES−).